Cas no 2306264-18-4 (methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate)

• Product Name: methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate
• CAS No: 2306264-18-4
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 5294790
• Update Time: 2025-06-08

methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonane-1-carboxylic acid, 7-(phenylmethyl)-, methyl ester
• methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate

• Inchi： 1S/C17H23NO2/c1-20-16(19)15-7-8-17(15)9-11-18(12-10-17)13-14-5-3-2-4-6-14/h2-6,15H,7-13H2,1H3
• InChI Key： MMXZOGPZWVNNFZ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2(CCN(CC3=CC=CC=C3)CC2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate

Comprehensive Overview of Methyl 7-Benzyl-7-Azaspiro[3.5]Nonane-3-Carboxylate (CAS No. 2306264-18-4)

The compound methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate (CAS No. 2306264-18-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its spirocyclic framework and ester functionality make it a versatile intermediate for the development of pharmaceuticals and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of central nervous system (CNS) targeting drugs and enzyme inhibitors.

One of the key features of methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate is its spiro[3.5]nonane core, which imparts rigidity and conformational stability to the molecule. This structural attribute is highly valued in drug discovery, as it can enhance binding affinity and selectivity toward biological targets. The benzyl group at the 7-position further contributes to its lipophilicity, which is crucial for crossing biological membranes, such as the blood-brain barrier (BBB). These properties align with current trends in the pharmaceutical industry, where there is a growing demand for BBB-penetrant compounds to treat neurological disorders.

In recent years, the synthesis and optimization of spirocyclic compounds like methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate have become a hot topic in academic and industrial research. This interest is driven by their potential to address challenges in drug bioavailability and metabolic stability. For instance, the ester moiety in this compound can serve as a prodrug strategy, improving solubility and absorption in vivo. Such innovations are particularly relevant in the context of personalized medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical sciences today.

From a synthetic chemistry perspective, methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate offers intriguing possibilities for scaffold diversification. Its azaspirocyclic structure can be further functionalized to create libraries of derivatives with varying pharmacological profiles. This adaptability is highly sought after in high-throughput screening (HTS) campaigns, where chemists aim to identify lead compounds for diseases like Alzheimer's and Parkinson's. The compound's CAS No. 2306264-18-4 is frequently referenced in patent literature, underscoring its commercial and scientific relevance.

Another area where methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate shows promise is in the development of G-protein-coupled receptor (GPCR) modulators. GPCRs are a major class of drug targets, and the spirocyclic scaffold of this compound can mimic the conformational constraints required for receptor binding. This aligns with the rising interest in allosteric modulators, a topic frequently searched by researchers exploring novel therapeutic mechanisms. The compound's benzyl substituent also provides a handle for further structural optimization, enabling fine-tuning of receptor interactions.

Environmental and regulatory considerations are also shaping the discourse around compounds like methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate. With increasing emphasis on green chemistry and sustainable synthesis, researchers are exploring catalytic methods to produce such molecules with minimal waste. The compound's biodegradability and toxicity profile are subjects of ongoing investigation, reflecting broader societal concerns about eco-friendly pharmaceuticals.

In summary, methyl 7-benzyl-7-azaspiro[3.5]nonane-3-carboxylate (CAS No. 2306264-18-4) represents a compelling case study in modern drug discovery. Its unique spirocyclic architecture, combined with its potential applications in CNS drug development and GPCR modulation, positions it as a molecule of significant interest. As the pharmaceutical landscape evolves, this compound is likely to remain at the forefront of discussions on innovative drug design and synthetic methodology.